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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

An in-depth analysis of the thermal decomposition of Disperse Violet 1 (C.I. 61100), a key
anthraquinone dye, is crucial for its application in high-temperature dyeing processes and for
assessing its environmental persistence and stability in various consumer products. This
technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of
Disperse Violet 1, including a representative experimental protocol, illustrative data, and a
discussion of its potential thermal degradation pathway. Due to the limited publicly available
TGA data for Disperse Violet 1, this guide is based on established principles of thermal
analysis for anthraquinone dyes and serves as a framework for researchers, scientists, and
professionals in drug development and material science.

Chemical Identity and Structure

Disperse Violet 1 is chemically identified as 1,4-diaminoanthraquinone, with the molecular
formula C14H10N202. Its structure is based on the stable anthraquinone core, which generally
imparts good thermal stability.

lllustrative Thermogravimetric Analysis Data

The following table summarizes hypothetical quantitative data from the thermogravimetric
analysis of Disperse Violet 1 under an inert nitrogen atmosphere. This data is representative
of what would be expected for a stable anthraquinone dye and is intended for illustrative
purposes.
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Parameter Value Technique Description

Onset Decomposition The temperature at
Temperature ~ 280 - 320 °C TGA which significant mass
(T_onset) loss begins.

The temperatures at

- which the maximum
Peak Decomposition Stage 1. ~350

Temperature (T_peak) °CStage 2: ~450 °C

DTG rates of mass loss
occur for distinct

decomposition steps.

The percentage of
mass lost at a

Mass Loss at 600 °C ~ 60 - 70% TGA temperature where
major decomposition

has occurred.

The percentage of

Final Residue at 800 char residue
~ 30 - 40% TGA o ]
°C remaining at the final
temperature.

Experimental Protocol: Thermogravimetric Analysis
of Disperse Violet 1

This section details a representative methodology for conducting the thermogravimetric
analysis of Disperse Violet 1.

1. Instrumentation and Materials:

o Thermogravimetric Analyzer: A calibrated TGA instrument capable of precise temperature
control and mass measurement.

o Sample: High-purity Disperse Violet 1 powder.

e Crucible: Inert sample pans, typically alumina or platinum.
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e Purge Gas: High-purity nitrogen (or air/oxygen for oxidative degradation studies) with a
controlled flow rate.

2. Procedure:

o Sample Preparation: Accurately weigh a small amount of the Disperse Violet 1 sample
(typically 5-10 mg) into a tared TGA crucible.

e Instrument Setup: Place the crucible in the TGA furnace. Purge the furnace with nitrogen at a
constant flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure an inert atmosphere.

e Thermal Program:
o Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30 °C).

o Heat the sample at a constant heating rate (e.g., 10 °C/min) to a final temperature
sufficient to ensure complete degradation (e.g., 800 °C).

o Data Acquisition: Continuously record the sample

 To cite this document: BenchChem. [Thermogravimetric analysis of Disperse Violet 1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737400#thermogravimetric-analysis-of-disperse-
violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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